Cas no 31008-65-8 (Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI))
31008-65-8 structure
Product Name:Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI)
CAS No:31008-65-8
MF:C14H18N7O6P
MW:411.309782505035
CID:306409
PubChem ID:3080762
Update Time:2025-04-19
Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI)
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-(2-methylimidazol-1-yl)phosphinic acid
- 31008-65-8
- Adenosine, 5'-(hydrogen (2-methyl-1H-imidazol-1-yl)phosphonate)
- 2-Meimpa
- Adenosine 5'-phospho-2-methylimidazolide
- DTXSID30184988
-
- Inchi: 1S/C14H18N7O6P/c1-7-16-2-3-21(7)28(24,25)26-4-8-10(22)11(23)14(27-8)20-6-19-9-12(15)17-5-18-13(9)20/h2-3,5-6,8,10-11,14,22-23H,4H2,1H3,(H,24,25)(H2,15,17,18)/t8-,10-,11-,14-/m1/s1
- InChI Key: TWGWTXWTQPVUNN-IDTAVKCVSA-N
- SMILES: P(N1C=CN=C1C)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 411.10584
- Monoisotopic Mass: 411.10561832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 184Ų
Experimental Properties
- PSA: 183.66
Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
31008-65-8 (Adenosine, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate] (9CI)) Related Products
- 20816-58-4(adenosine 5'-phosphoroimidazolide)
- 6154-31-0(Adenosine, 5'-(hydrogenphosphoramidate) (8CI,9CI))
- 66536-80-9(Inosine, 5'-(hydrogen P-1H-imidazol-1-ylphosphonate))
- 113888-20-3(Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI))
- 134953-42-7(Adenosine, 8-amino-, 5'-(hydrogen 1H-imidazol-1-ylphosphonate) (9CI))
- 114371-72-1(Adenosine, 2'-deoxy-, 5'-[hydrogen(2-methyl-1H-imidazol-1-yl)phosphonate])
- 102029-68-5(Adenosine 5’-Monophosphoramidate Sodium Salt)
- 100899-90-9(Adenosine, 8-bromo-, 5'-(hydrogen 1H-imidazol-1-ylphosphonate) (9CI))
- 81483-81-0(Adenosine5'-(trihydrogen diphosphate), P'-anhydride with P-1H-imidazol-1-ylphosphonicacid)
- 86342-06-5(5'-Adenylic acid,anhydride with P-1H-imidazol-1-ylphosphonic acid (1:1))
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